Cas no 343604-08-0 (3-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde)

• Product Name: 3-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
• CAS No: 343604-08-0
• MF: C₁₅H₁₁F₃O₂
• MW: 280.241854906082
• MDL: MFCD03422454
• CID: 302349
• PubChem ID: 3787854
• Update Time: 2025-10-24

3-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-((3-(Trifluoromethyl)benzyl)oxy)benzaldehyde
• 3-{[3-(Trifluoromethyl)benzyl]oxy}benzaldehyde
• Benzaldehyde,3-[[3-(trifluoromethyl)phenyl]methoxy]-
• 3-(3-trifluoromethylbenzyloxy)benzaldehyde
• 3-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde
• AC1MXBMU
• ALBB-001289
• BBL017278
• CTK4H2219
• SBB030176
• 3-([3-(Trifluoromethyl)benzyl]oxy)benzaldehyde
• AKOS000308782
• VS-06014
• DTXSID80396413
• 343604-08-0
• MFCD03422454
• CS-0206031
• SCHEMBL5737888
• 3-[[3-(trifluoromethyl)phenyl]methoxy]benzaldehyde
• 3-([3-(trifluoromethyl)benzyl]oxy)benzaldehyde, AldrichCPR
• OXBDHTPFAFXIEA-UHFFFAOYSA-N
• DB-423659
• STK443019

• MDL： MFCD03422454
• Inchi： 1S/C15H11F3O2/c16-15(17,18)13-5-1-4-12(7-13)10-20-14-6-2-3-11(8-14)9-19/h1-9H,10H2
• InChI Key： OXBDHTPFAFXIEA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)COC1C=CC=C(C=O)C=1)(F)F

Computed Properties

• Exact Mass: 280.07113
• Monoisotopic Mass: 280.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 393.6±42.0 °C at 760 mmHg
• Flash Point: 191.8±27.9 °C
• Refractive Index: 1.543
• PSA: 26.3
• LogP: 4.09690
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-{[3-(trifluoromethyl)phenyl]methoxy}benzaldehyde

3-{[3-(Trifluoromethyl)Phenyl]Methoxy}Benzaldehyde: A Comprehensive Overview

3-{[3-(Trifluoromethyl)Phenyl]Methoxy}Benzaldehyde (CAS No: 343604-08-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as methoxybenzaldehyde derivative, has garnered attention due to its unique structural properties and potential for further functionalization. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a valuable intermediate in drug discovery processes.

The molecular structure of 3-{[3-(Trifluoromethyl)Phenyl]Methoxy}Benzaldehyde is characterized by a benzaldehyde moiety linked to a trifluoromethyl-substituted phenyl group via a methoxy bridge. This arrangement imparts the compound with both electron-withdrawing and electron-donating groups, which influence its reactivity and stability. The trifluoromethyl group, in particular, contributes to the compound's lipophilicity and resistance to metabolic degradation, making it an attractive candidate for drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of methoxybenzaldehyde derivatives like CAS No: 343604-08-0. Researchers have employed various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, to synthesize this compound with high yields and purity. These methods not only enhance the scalability of production but also pave the way for further modifications to tailor the compound's properties for specific applications.

In terms of applications, 3-{[3-(Trifluoromethyl)Phenyl]Methoxy}Benzaldehyde has shown promise in the development of novel pharmaceutical agents. Its ability to act as a chiral auxiliary or a directing group in asymmetric synthesis has been extensively explored. Additionally, this compound serves as a valuable building block in the construction of complex molecular frameworks, such as those found in natural product mimics and synthetic receptors.

Environmental considerations have also come into play with the study of methoxybenzaldehyde derivatives. Recent research has focused on assessing their biodegradability and environmental fate. Findings suggest that while these compounds exhibit moderate persistence in certain environments, their impact on ecosystems is relatively low compared to other synthetic chemicals.

Looking ahead, the continued exploration of CAS No: 343604-08-0 is expected to unlock new avenues for its application. Potential future directions include its use in advanced materials such as organic electronics and sensors, where its electronic properties could be leveraged for innovative device designs.